Cas no 43121-43-3 (Triadimefon)

• Product Name: Triadimefon
• CAS No: 43121-43-3
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• MDL: MFCD00055506
• CID: 55663
• PubChem ID: 24899076
• Update Time: 2026-06-26

Triadimefon Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-2-butanone
• 1-(4-CHLOROPHENOXY)-3,3-DIMETHYL-1-(1,2,4-TRIAZOL-1-YL)BUTANONE
• 1-(4-CHLOROPHENOXY)-3,3-DIMETHYL-1-(1H-1,2,4-TRIAZOL-1-YL)-2-BUTANONE
• 1-(4-CHLOROPHENOXY)-3,3-DIMETHYL-1,2,4-TRIAZOL-1-YL-2-BUTANONE
• 1-(tert-Butylcarbonyl-(4-chlorophenoxy)methyl)-1H-1,2,4-triazole
• ACIZOL
• Amiral
• AMIRAL(R)
• BAYLETON
• BAYLETON(R)
• BAY MEB 6447
• DAYTON
• FENXIUNIN
• HALETON
• MILTEK
• NUREX
• OTRIA
• ROFON
• SAMETON
• TRIADIMEFON
• Triadimefon solution
• Pesticide Mix 10
• (RS)-1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one
• 100μg
• 2,4,6-TriMethylbenzoyl chloride
• Azocene
• rac-(1R)-1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one
• TYPHON
• Triadimefon

• MDL： MFCD00055506
• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)12(19)13(18-9-16-8-17-18)20-11-6-4-10(15)5-7-11/h4-9,13H,1-3H3
• InChI Key： WURBVZBTWMNKQT-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)C(N1C=NC=N1)OC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 293.09300
• Monoisotopic Mass: 293.093104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystal with special smell.
• Density: 1.2200
• Melting Point: 82 ºC
• Boiling Point: 441.9 oC at 760 mmHg
• Flash Point: 11 °C
• Refractive Index: 1.5388 (estimate)
• Water Partition Coefficient: 0.026 g/100 mL
• PSA: 57.01000
• LogP: 3.12430
• Merck: 13,9666
• Solubility: Hydrolyzable

Triadimefon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H411
• Warning Statement： P273,P280
• Hazardous Material transportation number：2588
• WGK Germany：2
• Hazard Category Code： 22-43-51/53
• Safety Instruction： S24; S37; S61; S45; S36/37
• RTECS：EL7100000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 568, 363 orally (Michel, Pourcharesse)
• Storage Condition：room temp
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Triadimefon

Triadimefon (CAS No. 43121-43-3): A Comprehensive Overview

Triadimefon, a compound with the chemical name (E)-1-(4-chlorophenyl)-3,3-dimethyl-2-(1H-1,2,4-triazol-1-yl)buten-1-one, is widely recognized for its significant role in agricultural and pharmaceutical applications. Its molecular structure and chemical properties make it a versatile compound, particularly in the context of pest control and potential therapeutic uses. This introduction delves into the compound's characteristics, recent research findings, and its broader implications in various scientific domains.

The chemical formula of Triadimefon (CAS No. 43121-43-3) is C₁₃H₁₃ClN₃O, reflecting its complex and multifaceted structure. This compound belongs to the triazole class of chemicals, which are known for their broad-spectrum activity against various pests. The presence of a chlorophenyl group and a dimethylbutenone moiety contributes to its efficacy in disrupting metabolic pathways in target organisms, making it an effective fungicide and potential intermediate in drug synthesis.

Recent studies have highlighted the mechanistic insights into how Triadimefon exerts its effects. Research indicates that it primarily inhibits the enzyme cytochrome P450 14α-demethylase, which is crucial for ergosterol biosynthesis in fungi. This disruption leads to the accumulation of sterol precursors and a subsequent reduction in fungal growth. Such findings underscore the compound's importance not only as a fungicide but also as a model molecule for understanding enzyme inhibition mechanisms.

In the realm of agricultural science, Triadimefon has been extensively used to combat fungal infections in crops. Its ability to provide broad protection against a variety of fungi has made it a staple in many farming practices. However, recent research has also explored its potential environmental impact, prompting a reevaluation of its long-term use. Studies have shown that while Triadimefon is effective at low concentrations, its persistence in soil and water systems raises concerns about bioaccumulation and ecological effects.

Beyond its agricultural applications, Triadimefon (CAS No. 43121-43-3) has garnered interest in pharmaceutical research due to its structural similarity to certain bioactive molecules. Researchers have been investigating its potential as a lead compound for developing new therapeutic agents. For instance, modifications to its molecular structure have led to compounds with anti-inflammatory and antifungal properties. These studies highlight the compound's versatility and its potential as a scaffold for drug discovery.

The synthesis of Triadimefon involves several key steps that showcase the ingenuity of organic chemistry. The process typically begins with the condensation of dimethyl acetylenedicarboxylate with ethyl chloroacetate in the presence of sodium ethoxide, followed by treatment with hydrazine hydrate to form the triazole ring. Subsequent reactions include bromination and palladium-catalyzed cross-coupling to introduce the chlorophenyl group. This multi-step synthesis underscores the compound's complexity and the expertise required to produce it on an industrial scale.

Evaluation of Triadimefon's safety profile is another critical aspect of its application. While it has been deemed relatively safe when used according to guidelines, prolonged exposure can lead to adverse effects. Therefore, regulatory bodies have established stringent protocols for its use and disposal. Ongoing research aims to develop safer derivatives that maintain efficacy while minimizing health risks. This approach aligns with global trends toward sustainable agriculture and pharmaceuticals.

The role of computational chemistry in understanding Triadimefon (CAS No. 43121-43-3) cannot be overstated. Advanced modeling techniques have enabled researchers to predict how the compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into optimizing its structure for improved potency and reduced side effects. By leveraging computational tools, scientists can accelerate the drug discovery process and tailor compounds to specific therapeutic needs.

Future directions in Triadimefon research are likely to focus on expanding its applications beyond traditional uses. Innovations such as nanotechnology-based delivery systems could enhance its bioavailability and target specificity. Additionally, exploring its role in combination therapies may yield synergistic effects with other drugs, particularly in treating fungal infections that have developed resistance to single-agent treatments.

In conclusion, Triadimefon stands as a testament to the intersection of agriculture and pharmaceutical science. Its multifaceted applications, from protecting crops to serving as a precursor for drug development, highlight its significance in modern chemistry. As research continues to uncover new aspects of this compound, it will undoubtedly play an even greater role in addressing global challenges related to food security and healthcare.